4-(2-(Diethylamino)ethoxy)-3-methoxyaniline

• Molecular Formula: C13H22N2O2
• Molecular Weight: 238.33 g/mol
• IUPAC Name: 4-[2-(diethylamino)ethoxy]-3-methoxyaniline
• InChI: InChI=1S/C13H22N2O2/c1-4-15(5-2)8-9-17-12-7-6-11(14)10-13(12)16-3/h6-7,10H,4-5,8-9,14H2,1-3H3
• InChI Key: GPHFNIQHNAUFCB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOC1=C(C=C(C=C1)N)OC

Description

4-(2-(Diethylamino)ethoxy)-3-methoxyaniline is a useful research compound. Its molecular formula is C13H22N2O2 and its molecular weight is 238.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.77 g (2.87 mmol) of diethyl-[2-(2-methoxy-4-nitro-phenoxy)-ethyl]-amine was added to a suspension of 1.00 g (17.9 mmol) of iron powder in 7 mL EtOH and the mixture was stirred for 10 minutes at RT. 6.6 mL of conc. aqueous HCl was added dropwise within 15 minutes and the mixture was stirred for 1 hour. 100 ml of 2 M sodium carbonate solution was added and the mixture was exhaustively extracted with EtOAc. The combined org. extracts were dried over magnesium sulphate and evaporated down i. vac.